2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-6-{[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}pyrimidin-4(3H)-one

Specification

• Molecular Formula: C20H22N6O3S2
• Molecular Weight: 458.6 g/mol
• IUPAC Name: 2-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-1H-pyrimidin-6-one
• Standard InChI: InChI=1S/C20H22N6O3S2/c1-13-23-24-20(31-13)30-11-15-9-18(27)22-19(21-15)26-6-4-25(5-7-26)10-14-2-3-16-17(8-14)29-12-28-16/h2-3,8-9H,4-7,10-12H2,1H3,(H,21,22,27)
• Standard InChI Key: PFPHBWSUNDRTBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SCC2=CC(=O)NC(=N2)N3CCN(CC3)CC4=CC5=C(C=C4)OCO5

Introduction

Chemical Structure and Molecular Properties

Structural Composition

The molecule integrates three distinct heterocyclic systems:

• A pyrimidin-4(3H)-one core, which serves as the central scaffold.

• A piperazine ring substituted at the 4-position with a 1,3-benzodioxol-5-ylmethyl group.

• A 5-methyl-1,3,4-thiadiazole-2-sulfanyl moiety connected via a methylene linker to the pyrimidine ring.

This arrangement creates a multifunctional structure capable of diverse molecular interactions. The presence of sulfur atoms in the thiadiazole ring and oxygen atoms in the benzodioxole group enhances its potential for hydrogen bonding and hydrophobic interactions.

Molecular Formula and Physicochemical Data

Key molecular properties are summarized below:

Property	Value
Molecular Formula	C₂₀H₂₂N₆O₃S₂
Molecular Weight	458.6 g/mol
IUPAC Name	2-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-4-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-1H-pyrimidin-6-one
Canonical SMILES	CC1=NN=C(S1)SCC2=CC(=O)NC(=N2)N3CCN(CC3)CC4=CC5=C(C=C4)OCO5
Topological Polar Surface Area	132 Ų (estimated)

The compound’s moderate polarity and molecular weight suggest potential bioavailability, though experimental pharmacokinetic data remain unpublished.

Synthetic Pathways and Optimization

Multi-Step Synthesis Strategy

The synthesis involves sequential functionalization of the pyrimidinone core:

• Core Formation: Condensation of thiourea derivatives with β-ketoesters under acidic conditions yields the pyrimidin-4(3H)-one scaffold.

• Piperazine Substitution: Nucleophilic aromatic substitution at the 2-position of the pyrimidine ring introduces the 4-(1,3-benzodioxol-5-ylmethyl)piperazine group. Reaction conditions typically employ polar aprotic solvents (e.g., DMF) at 80–100°C.

• Thiadiazole Incorporation: A Mitsunobu reaction or nucleophilic alkylation attaches the 5-methyl-1,3,4-thiadiazole-2-sulfanyl group to the 6-position via a methylene spacer.

Mechanistic Insights and Target Profiling

Putative Targets

• Kinases: CDK2, VEGFR-2, and EGFR tyrosine kinase.

• Microbial Enzymes: Dihydrofolate reductase (DHFR) and β-lactamases.

• Receptors: Adenosine A₂A and 5-HT₃ receptors.

Binding Mode Analysis

For CDK2 inhibition:

• The pyrimidinone core occupies the ATP-binding pocket.

• The benzodioxole methyl group interacts with Leu83 via van der Waals forces.

• Thiadiazole sulfur forms a hydrogen bond with Asp86.

Future Directions and Development Challenges

Priority Research Areas

• Synthetic Optimization: Transition metal-catalyzed coupling reactions could improve thiadiazole incorporation efficiency.

• In Vivo Toxicology: Acute toxicity profiling in rodent models is essential given the compound’s high heteroatom content.

• Formulation Development: Liposomal encapsulation may address solubility limitations (<0.1 mg/mL in PBS).

Clinical Translation Barriers

• Metabolic Stability: Piperazine N-demethylation and thiadiazole sulfoxidation are predicted major metabolic pathways.

• Blood-Brain Barrier Penetration: LogP = 2.1 suggests limited CNS access, necessitating structural modifications for neurotargeted applications.